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Compound of Interest

Compound Name: Hydroxy ipronidazole-d3

Cat. No.: B588358 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

technical overview of Hydroxy ipronidazole-d3, including a list of commercial suppliers, its

physicochemical properties, and detailed experimental protocols for its use as an internal

standard in analytical methods.

Commercial Availability
Hydroxy ipronidazole-d3 is available from several commercial suppliers. The following table

summarizes the offerings from a selection of vendors.
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Supplier CAS Number
Molecular
Formula

Purity Intended Use

Clearsynth 1156508-86-9 C₇H₈D₃N₃O₃ 99.82% by HPLC

For laboratory,

research,

analytical, and

scientific use

only. Intended as

an internal

standard for

quantification of

Ipronidazole by

GC- or LC-mass

spectrometry.[1]

MedChemExpres

s
1156508-86-9 C₇H₈D₃N₃O₃ 99.89%

For research use

only. Can be

used as a tracer

or an internal

standard for

quantitative

analysis by

NMR, GC-MS, or

LC-MS.[2]

Santa Cruz

Biotechnology
1156508-86-9 C₇H₈D₃N₃O₃ Not specified

For research use

only.

Cayman

Chemical
1156508-86-9 C₇H₈D₃N₃O₃

≥99% deuterated

forms (d1-d3)

Intended for use

as an internal

standard for the

quantification of

hydroxy

ipronidazole by

GC- or LC-MS.

[3]

LGC Standards 1156508-86-9 C₇H₈D₃N₃O₃ >95% (HPLC) High quality

reference

standards for
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pharmaceutical

testing.[4]

BOC Sciences 1156508-86-9 C₇H₈D₃N₃O₃ Not specified
Isotope Labeled

Impurity.

Pharmaffiliates 1156508-86-9 C₇H₈D₃N₃O₃ Not specified

The labelled

metabolite of

Ipronidazole.

Immunomart 1156508-86-9 C₇H₈D₃N₃O₃ Not specified

A deuterated

compound of

Hydroxy

Ipronidazole.[5]

Physicochemical Properties
Property Value Source

Molecular Weight 188.20 g/mol [1][2]

Appearance Yellow Solid [1]

Storage
2-8°C Refrigerator or -20°C

Freezer
[1]

Solubility

Slightly soluble in Chloroform

and Methanol. 10 mM in

DMSO.

[3][6]

IUPAC Name

2-[5-nitro-1-

(trideuteriomethyl)imidazol-2-

yl]propan-2-ol

[7]

SMILES

[2H]C([2H])

([2H])N1C(=CN=C1C(C)(C)O)-

-INVALID-LINK--[O-]

[7]

InChI

1S/C7H11N3O3/c1-7(2,11)6-8-

4-5(9(6)3)10(12)13/h4,11H,1-

3H3/i3D3

[8]
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Application as an Internal Standard
Hydroxy ipronidazole-d3 is primarily used as an internal standard in analytical chemistry,

particularly for the quantification of its unlabeled counterpart, hydroxy ipronidazole, and other

related nitroimidazole compounds in various matrices. The deuterium labeling provides a mass

shift that allows for its differentiation from the native analyte in mass spectrometry, while its

similar chemical and physical properties ensure it behaves comparably during sample

preparation and analysis, thus correcting for variations in extraction efficiency and instrument

response.

Experimental Protocol: Quantification of
Nitroimidazoles in Plasma by LC-MS/MS
The following protocol is adapted from the validated method described by Fraselle, S., et al.

(2007) for the analysis of nitroimidazoles and their hydroxy metabolites in pig plasma.[9]

1. Sample Preparation

Spiking: To 2 ml of plasma, add the internal standard solution (e.g., Hydroxy ipronidazole-
d3 in methanol) to achieve a final concentration of 1 µg/L.

Deproteinization: Add 8 ml of a protein precipitating agent (e.g., acetonitrile) to the plasma

sample.

Vortexing and Centrifugation: Vortex the mixture for 1 minute and then centrifuge at 3000

rpm for 10 minutes.

Evaporation: Transfer the supernatant to a new tube and evaporate to dryness under a

gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the residue in 1 ml of the mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient elution with a mixture of water (containing a modifier like formic

acid or ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate is around 0.2-0.4 mL/min.

Injection Volume: 20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-

product ion transitions for both the analyte (hydroxy ipronidazole) and the internal

standard (Hydroxy ipronidazole-d3). The selection of these transitions is crucial for the

selectivity and sensitivity of the method.

3. Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte in a series of

calibration standards.

The concentration of the analyte in the unknown samples is then determined from this

calibration curve. The use of the deuterated internal standard corrects for any loss of analyte

during sample preparation and for variations in the mass spectrometer's response.[9]
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Caption: Workflow for the quantification of hydroxy ipronidazole using Hydroxy ipronidazole-
d3 as an internal standard.
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Caption: Logical relationship of using an internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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